Cas no 2172129-10-9 (2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol)

• Product Name: 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol
• CAS No: 2172129-10-9
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6419778
• PubChem ID: 165524252
• Update Time: 2025-11-01

2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol
• 2172129-10-9
• 2-{2-[(1-methyl-1H-indol-5-yl)amino]ethoxy}ethan-1-ol
• EN300-1273632

• Inchi： 1S/C13H18N2O2/c1-15-6-4-11-10-12(2-3-13(11)15)14-5-8-17-9-7-16/h2-4,6,10,14,16H,5,7-9H2,1H3
• InChI Key： JBODDKFUYAWHGE-UHFFFAOYSA-N
• SMILES： O(CCO)CCNC1C=CC2=C(C=CN2C)C=1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.4Ų

Additional information on 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol

2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol

The compound 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol (CAS No. 2172129-10-9) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique indole moiety, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole group is further substituted with a methyl group at the 1-position, adding to its structural complexity and potential biological activity.

The molecule also features an aminoethoxy group attached to the indole ring, which introduces additional functional groups that can participate in various chemical reactions. The ethoxy group (-OCH₂CH₂-) serves as a flexible linker, connecting the indole moiety to the hydroxyl group (-OH) at the terminal position of the ethane chain. This arrangement allows for potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the importance of indole-containing compounds in medicinal chemistry due to their ability to modulate various cellular pathways. For instance, compounds with indole moieties have been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The presence of the amino group in 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol further enhances its potential as a bioactive molecule, as amino groups are known to play critical roles in hydrogen bonding and other non-covalent interactions essential for molecular recognition.

In terms of synthesis, 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1-ol can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the indole derivative, followed by the introduction of the aminoethoxy group via reductive amination or similar methods. The final step involves hydroxylation to introduce the hydroxyl group at the terminal position of the ethane chain.

One of the most exciting aspects of this compound is its potential application in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For example, studies have shown that indole-containing compounds can modulate the activity of protein kinases, which are critical for cell signaling and proliferation.

Moreover, 2-{2-(1-methyl-1H-indol-5-yl)aminoethoxy}ethan-1